Cas no 2111309-44-3 (5-fluoro-1,3-dimethyl-1H-pyrazole-4-carbonitrile)

• Product Name: 5-fluoro-1,3-dimethyl-1H-pyrazole-4-carbonitrile
• CAS No: 2111309-44-3
• MF: C₆H₆FN₃
• MW: 139.130343914032
• MDL: MFCD32199395
• CID: 5612789
• PubChem ID: 145913324
• Update Time: 2023-11-25

5-fluoro-1,3-dimethyl-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-1,3-dimethylpyrazole-4-carbonitrile
• 2111309-44-3
• 5-fluoro-1,3-dimethyl-1H-pyrazole-4-carbonitrile
• EN300-3266548

• MDL： MFCD32199395
• Inchi： 1S/C6H6FN3/c1-4-5(3-8)6(7)10(2)9-4/h1-2H3
• InChI Key： JIORRBGQHZYOAW-UHFFFAOYSA-N
• SMILES： FC1=C(C#N)C(C)=NN1C

Computed Properties

• Exact Mass: 139.05457537g/mol
• Monoisotopic Mass: 139.05457537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl fluorides